Cas no 894013-93-5 (N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 894013-93-5
• MF: C₂₃H₂₅N₃O₂S
• MW: 407.528504133224
• CID: 5512293
• Update Time: 2025-10-18

N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,5-dimethylphenyl)-N2-[2-[4-methyl-2-(4-methylphenyl)-5-thiazolyl]ethyl]-
• N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C23H25N3O2S/c1-14-6-9-18(10-7-14)23-25-17(4)20(29-23)11-12-24-21(27)22(28)26-19-13-15(2)5-8-16(19)3/h5-10,13H,11-12H2,1-4H3,(H,24,27)(H,26,28)
• InChI Key： ZWVFMGWDXCYMPD-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)C(NCCC1SC(C2=CC=C(C)C=C2)=NC=1C)=O

Additional information on N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 894013-93-5): An Overview

N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 894013-93-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a substituted phenyl group and a thiazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide is of particular interest due to its potential as a lead compound in drug discovery. The presence of the thiazole ring, a common motif in many biologically active molecules, suggests that this compound may exhibit significant pharmacological properties. Recent studies have explored its potential as an anti-inflammatory agent, an antitumor drug, and a modulator of various cellular pathways.

In the context of anti-inflammatory research, N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide has shown promising results in vitro. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to its ability to modulate the NF-κB signaling pathway, a key regulator of inflammation. These findings suggest that this compound could be a valuable candidate for the development of new anti-inflammatory drugs.

Furthermore, the antitumor properties of N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide have been investigated in various cancer cell lines. Research has shown that it can induce apoptosis in human colon cancer cells by activating the intrinsic apoptotic pathway. The compound appears to target mitochondrial function, leading to the release of cytochrome c and subsequent activation of caspases. These mechanisms highlight its potential as a novel anticancer agent with selective cytotoxicity against tumor cells.

Beyond its direct biological activities, N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide has also been studied for its ability to modulate cellular signaling pathways. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug development. Studies have shown that this compound can act as an agonist or antagonist for specific GPCRs, potentially offering new therapeutic strategies for diseases such as hypertension and neurological disorders.

The synthesis of N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide is a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the thiazole ring through a cyclization reaction and the subsequent functionalization of the phenyl groups. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, N'-(2,5-dimethylphenyl)-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 894013-93-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.